Cas no 1805582-08-4 (Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805582-08-4
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4879132
• Update Time: 2025-07-22

Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-10(18)4-7-3-8(6-16)17-11(12(14)15)9(7)5-13/h3,12H,2,4-5H2,1H3
• InChI Key： MRBULKNQWZOOJB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate

Research Briefing on Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1805582-08-4)

Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1805582-08-4) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its potential in drug discovery, owing to its unique structural features, including the difluoromethyl and cyano groups, which contribute to its reactivity and biological activity.

The primary objective of recent research has been to explore the synthetic utility and pharmacological applications of Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate. Researchers have focused on optimizing its synthesis to improve yield and purity, as well as investigating its role as a building block for more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel kinase inhibitors, which showed promising activity against cancer cell lines.

Methodologically, the synthesis of Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate typically involves multi-step reactions, including halogenation, cyanation, and esterification. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and ensure its purity. Recent advancements in catalytic methods have also been explored to enhance the efficiency of its production.

Key findings from recent studies indicate that Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate exhibits notable biological activity, particularly in modulating enzyme function. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its derivative's potent inhibitory effects on bacterial growth, suggesting potential applications in developing new antibiotics. Additionally, its role in the synthesis of fluorinated compounds has been emphasized, given the increasing demand for fluorinated drugs in the pharmaceutical industry.

In conclusion, Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a promising candidate for further research and development. Future studies are expected to delve deeper into its mechanistic pathways and explore its potential in treating various diseases, including cancer and infectious diseases. The ongoing research underscores the importance of this compound in advancing drug discovery and development.